Cas no 835632-57-0 (L-Lysine, L-lysyl-L-lysylglycyl-L-alanyl-L-lysyl-L-leucyl-L-leucyl-L-histidyl-)

• Product name: L-Lysine, L-lysyl-L-lysylglycyl-L-alanyl-L-lysyl-L-leucyl-L-leucyl-L-histidyl-
• CAS No: 835632-57-0
• MF: C₄₇H₈₇N₁₅O₁₀
• MW: 1022.28819012642
• CID: 669038
• PubChem ID: 11423276

L-Lysine, L-lysyl-L-lysylglycyl-L-alanyl-L-lysyl-L-leucyl-L-leucyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Lysine, L-lysyl-L-lysylglycyl-L-alanyl-L-lysyl-L-leucyl-L-leucyl-L-histidyl-
• 835632-57-0
• DTXSID60465318
• CTK3D1769

• Inchi： InChI=1S/C47H87N15O10/c1-28(2)22-36(44(68)61-37(23-29(3)4)45(69)62-38(24-31-25-53-27-55-31)46(70)59-35(47(71)72)17-9-13-21-51)60-43(67)34(16-8-12-20-50)57-40(64)30(5)56-39(63)26-54-42(66)33(15-7-11-19-49)58-41(65)32(52)14-6-10-18-48/h25,27-30,32-38H,6-24,26,48-52H2,1-5H3,(H,53,55)(H,54,66)(H,56,63)(H,57,64)(H,58,65)(H,59,70)(H,60,67)(H,61,68)(H,62,69)(H,71,72)/t30-,32-,33-,34-,35-,36-,37-,38-/m0/s1
• InChI Key： KFEITUMVAXRWJB-RRFBFTPKSA-N
• SMILES： CC(C)CC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CN=CN1)C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(C)NC(=O)CNC(=O)C(CCCCN)NC(=O)C(CCCCN)N

Computed Properties

• Exact Mass: 1021.67603403g/mol
• Monoisotopic Mass: 1021.67603403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 72
• Rotatable Bond Count: 39
• Complexity: 1690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 429Ų